2-(2-Fluorophenoxy)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Fluorophenoxy)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone, also known as AZD-5069, is a small molecule drug that has been developed for the treatment of respiratory diseases such as chronic obstructive pulmonary disease (COPD) and asthma.
Scientific Research Applications
Antimicrobial and Anticancer Properties
Research into fluorene-based azetidinones has revealed their potential as potent antimicrobial and anticancer agents. A study by Hussein et al. (2020) on fluorene-based thiazolidinone and azetidinone analogues demonstrated significant antimicrobial activity against multidrug-resistant strains and cytotoxic activity against several cancer cell lines, including human lung carcinoma (A549) and human breast carcinoma (MDA-MB-231) cells (Hussein et al., 2020). This study indicates the promising role of azetidinone derivatives in developing new therapies for cancer and infections resistant to conventional treatments.
Synthesis and Biological Activity
Another aspect of research focuses on the synthesis of azetidinone derivatives and their biological activities. Woulfe and Miller (1985) described the synthesis of azetidinone compounds showing significant activity predominantly against Gram-negative bacteria, highlighting their potential as new classes of antibiotics (Woulfe & Miller, 1985). This underlines the versatility of azetidinone derivatives in addressing the growing concern of antibiotic resistance.
Antifungal Activity
Research into the antifungal activities of azetidinone derivatives further demonstrates their applicability in treating fungal infections. Pejchal et al. (2015) synthesized a series of novel phenyl amides derived from fluoro-benzothiazole and evaluated their antifungal activity, finding some compounds with activity comparable to or slightly better than standard antifungal medications (Pejchal, Pejchalová, & Růžičková, 2015). These findings support the exploration of azetidinone derivatives as potential antifungal agents.
properties
IUPAC Name |
2-(2-fluorophenoxy)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FN2O3S/c15-11-3-1-2-4-12(11)19-9-13(18)17-7-10(8-17)20-14-16-5-6-21-14/h1-6,10H,7-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADKSBCNFVLUPKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)COC2=CC=CC=C2F)OC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.